Cas no 1003856-13-0 (1-(5-bromopyridin-3-yl)cyclopropan-1-amine)

• Product Name: 1-(5-bromopyridin-3-yl)cyclopropan-1-amine
• CAS No: 1003856-13-0
• MF: C₈H₉BrN₂
• MW: 213.074460744858
• MDL: MFCD18249882
• CID: 2120241
• PubChem ID: 68847681
• Update Time: 2025-05-23

1-(5-bromopyridin-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-pyrid-3-yl)-cyclopropylamine
• 1-(5-Bromopyridin-3-yl)cyclopropanamine
• PB33418
• Cyclopropanamine, 1-(5-bromo-3-pyridinyl)-
• 1-(5-BROMOPYRIDIN-3-YL)CYCLOPROPAN-1-AMINE
• DB-336803
• SCHEMBL3941090
• CS-0057739
• P12231
• AKOS017557526
• 1003856-13-0
• 1-(5-bromopyridin-3-yl)cyclopropan-1-amine

• MDL： MFCD18249882
• Inchi： 1S/C8H9BrN2/c9-7-3-6(4-11-5-7)8(10)1-2-8/h3-5H,1-2,10H2
• InChI Key： RUSNYPWBTXEEPZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1(CC1)N

Computed Properties

• Exact Mass: 211.99491g/mol
• Monoisotopic Mass: 211.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 0.7

1-(5-bromopyridin-3-yl)cyclopropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(5-bromopyridin-3-yl)cyclopropan-1-amine

Professional Introduction to 1-(5-bromopyridin-3-yl)cyclopropan-1-amine (CAS No. 1003856-13-0)

1-(5-bromopyridin-3-yl)cyclopropan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1003856-13-0, has garnered considerable attention due to its potential applications in drug discovery and molecular research. The presence of both a brominated pyridine ring and a cyclopropane amine moiety makes it a versatile intermediate for synthesizing various bioactive molecules.

The bromopyridine moiety in the molecular structure of 1-(5-bromopyridin-3-yl)cyclopropan-1-amine plays a crucial role in its reactivity and interaction with biological targets. Pyridine derivatives are widely recognized for their pharmacological properties, and the introduction of a bromine atom at the 5-position enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex organic molecules, including pharmaceuticals.

The cyclopropan-1-amine component of the compound contributes to its structural rigidity and influences its pharmacokinetic behavior. Cyclopropane rings are known to increase the metabolic stability of molecules, making them more suitable for long-term therapeutic applications. Additionally, the amine group provides a site for further functionalization, allowing chemists to tailor the compound for specific biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of 1-(5-bromopyridin-3-yl)cyclopropan-1-amine in developing novel therapeutic agents. Studies have demonstrated its potential in targeting various diseases, including cancer and infectious disorders. The compound's ability to modulate enzyme activity and interact with cellular receptors makes it a valuable scaffold for drug design. For instance, research has shown that derivatives of this compound exhibit inhibitory effects on kinases and other enzymes involved in tumor progression.

In the realm of drug development, the Suzuki-Miyaura coupling reaction is particularly relevant to 1-(5-bromopyridin-3-yl)cyclopropan-1-amine. This palladium-catalyzed reaction allows for the efficient formation of carbon-carbon bonds, enabling the construction of complex heterocyclic structures. The bromine atom at the 5-position of the pyridine ring facilitates this coupling, making it an ideal candidate for generating libraries of bioactive compounds. Such libraries are essential for high-throughput screening programs aimed at identifying lead compounds for further optimization.

The Buchwald-Hartwig coupling is another reaction that leverages the reactivity of 1-(5-bromopyridin-3-yl)cyclopropan-1-amine. This transformation enables the formation of C-N bonds under mild conditions, which is crucial for constructing nitrogen-containing heterocycles prevalent in many drugs. The combination of these coupling reactions underscores the versatility of this compound as a building block in synthetic chemistry.

Biological activity studies have revealed that modifications to the cyclopropan-1-amine moiety can significantly alter the pharmacological profile of 1-(5-bromopyridin-3-yl)cyclopropan-1-amine derivatives. For example, substituents such as alkyl or aryl groups can influence binding affinity and metabolic stability. These findings highlight the importance of structure-function relationships in drug design and underscore the need for detailed mechanistic studies.

The compound's potential in addressing infectious diseases has also been explored. Researchers have investigated its efficacy against bacterial pathogens by incorporating it into novel antimicrobial agents. The bromopyridine moiety's ability to interact with bacterial enzymes suggests that it could disrupt essential metabolic pathways, leading to therapeutic effects.

Computational studies have played a significant role in understanding the interactions between 1-(5-bromopyridin-3-yl)cyclopropan-1-amine and biological targets. Molecular modeling techniques have helped predict binding affinities and identify key residues involved in receptor interactions. These insights have guided experimental efforts toward optimizing drug candidates with improved pharmacological properties.

The synthesis of 1-(5-bromopyridin-3-yl)cyclopropan-1-amine involves multi-step organic transformations, each requiring careful optimization to ensure high yields and purity. Recent methodologies have focused on greener synthetic routes, minimizing waste and reducing environmental impact. Such approaches align with global efforts to promote sustainable chemistry practices.

In conclusion, 1-(5-bromopyridin-3-y)cyclopropanamino (CAS No.1003856-13-0) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent intermediate for constructing bioactive molecules, while its reactivity allows for diverse functionalization strategies. Continued research into this compound promises to yield novel therapeutic agents targeting various diseases, contributing to advancements in medicine.